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Compound of Interest

Compound Name: Gimeracil-13C3

CAS No.: 1184979-29-0

Cat. No.: B563779 Get Quote

Stable Isotope-Labeled Dihydropyrimidine
Dehydrogenase (DPD) Inhibitor[1]
Part 1: Executive Safety Summary
Gimeracil-13C3 is a stable isotope-labeled derivative of Gimeracil (CDHP), a potent inhibitor of

the enzyme dihydropyrimidine dehydrogenase (DPD). While the

C label is non-radioactive, the compound retains the potent biological activity of its unlabeled
parent.

Immediate Action Directives:

Radiological Status:NON-RADIOACTIVE. Do not dispose of in radioactive waste streams

(unless mixed with radiolabels like

C or

H).

Chemical Hazard: Treat as a NIOSH Table 1 Hazardous Drug (Antineoplastic/Cytotoxic).

Disposal Method: High-temperature incineration (

C) via a licensed pharmaceutical waste contractor.
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Containment: Segregate into RCRA Hazardous Waste (Black Bin) for bulk/unused stock or

Trace Chemotherapy (Yellow Bin) for empty packaging.

Part 2: Technical Profile & Hazard Logic
To ensure compliance and safety, researchers must understand why specific protocols are

enforced. The hazard profile of Gimeracil-13C3 is dictated by its biological mechanism, not its

isotopic labeling.

The Isotopic Distinction
Many researchers conflate "isotope-labeled" with "radioactive." Gimeracil-13C3 contains

Carbon-13, a stable isotope.

Feature Gimeracil-13C3 C-Labeled Compounds

Stability Stable (Non-decaying) Unstable (Radioactive decay)

Radiation Hazard None Beta-emitter

Disposal Stream Chemical / Pharmaceutical Radioactive Waste

Regulatory Body EPA (RCRA) / OSHA NRC / Local Radiation Safety

The Biological Hazard (The "Why")
Gimeracil is a selective and reversible inhibitor of DPD.[1] DPD is the rate-limiting enzyme in

the catabolism of 5-Fluorouracil (5-FU) and endogenous pyrimidines (uracil/thymine).[2]

Environmental Risk: If Gimeracil enters the water table via improper drain disposal, it can

inhibit microbial DPD enzymes, disrupting local ecosystems and potentially creating

synergistic toxicity if 5-FU residues are present in the same wastewater stream.

Human Risk: It is classified as a reproductive toxicant and a hazardous drug (NIOSH Group

1).

Part 3: Disposal Decision Matrix
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Use the following logic flow to determine the correct waste stream for your Gimeracil-13C3
byproducts.

Waste Generation:
Gimeracil-13C3

What is the physical state?

Is the container 'RCRA Empty'?
(<3% by weight remaining)

Solid / Vials / PPE

HAZARDOUS PHARM WASTE
(Black Bin)

Liquid Solutions SANITARY SEWER

NEVER

TRACE CHEMO WASTE
(Yellow Bin)

Yes (Empty Vials/Gloves) No (Unused Stock/Bulk)

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Gimeracil-13C3 waste based on RCRA "Empty"

standards.

Part 4: Detailed Operational Protocols
Bulk Waste Disposal (Unused Stock & Solutions)
Definition: Any vial containing >3% of original volume, expired stock solutions, or spill cleanup

materials.

Container Selection: Use a Black RCRA Hazardous Waste container.
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Note: While Gimeracil is not explicitly P-listed (acute hazardous) or U-listed by the EPA,

best practice for NIOSH Table 1 drugs is to manage them as hazardous waste to prevent

environmental release.

Labeling:

Label must read: "HAZARDOUS WASTE - TOXIC."

List contents: "Gimeracil-13C3 (DPD Inhibitor)."

Date the container upon first addition.

Deactivation: Do not attempt chemical deactivation (e.g., bleach) in the lab. This can

generate unknown byproducts. Rely on professional incineration.

Trace Waste Disposal (Empty Vials & PPE)
Definition: Vials that are "RCRA Empty" (all contents removed by normal means, <3% remains)

and contaminated PPE (gloves, weigh boats).

Container Selection: Use a Yellow Trace Chemotherapy container.

Protocol:

Cap the empty vial securely.

Place vial and contaminated gloves directly into the yellow bin.

Do not rinse vials in the sink. Rinsing releases the inhibitor into the water system.

Spill Management
In the event of a powder spill or solution leak:

Isolate: Evacuate the immediate area and post signage.

PPE: Double nitrile gloves, gown, and N95 respirator (or PAPR) if powder is airborne.

Containment:
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Liquids: Absorb with chemo-rated pads.

Powders: Cover with wet paper towels (to prevent dust) or use a HEPA vacuum

designated for hazardous drugs.

Disposal: All cleanup materials (towels, pads, gloves) must go into the Black Hazardous

Waste bin, not the yellow bin.

Part 5: Regulatory & Scientific Validation
Regulatory Compliance Table

Regulation
Applicability to Gimeracil-
13C3

Requirement

NIOSH Hazardous Drug (Table 1)
Handling requires USP <800>

containment (C-PEC).

EPA (RCRA) Non-Listed Hazardous
Not P/U listed, but requires

"Cradle-to-Grave" tracking.

DOT Class 6.1 (Toxic)
Shipping requires UN

packaging if transported.

NRC Exempt
Stable isotopes are

unregulated by the NRC.

The Case for Incineration
Standard autoclaving is insufficient for Gimeracil. As a stable pyridine derivative, it possesses

high thermal stability.

Requirement: Incineration at >1,000°C (1,832°F) ensures the breakdown of the pyrimidine

ring structure, converting the

C and

C content into harmless CO

.
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Verification: Ensure your waste contractor provides a Certificate of Destruction confirming

incineration, not landfilling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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